Cas no 1548553-38-3 (tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1548553-38-3
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 4609395
• Update Time: 2025-05-22

tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H20FNO4/c1-14(2,3)21-13(18)17-8-15(19,9-17)10-6-5-7-11(20-4)12(10)16/h5-7,19H,8-9H2,1-4H3
• InChI Key： UEULLHKMVBNSEH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC(OC)=C2F)(O)C1

Additional information on tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate

tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate, also known by its CAS number 1548553-38-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. The molecule consists of a tert-butyl group attached to an azetidine ring, which is further substituted with a hydroxyl group and a fluorinated methoxyphenyl moiety. These structural elements contribute to its versatile chemical properties and reactivity.

The synthesis of tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate involves a series of carefully designed organic reactions, including nucleophilic substitutions, ring-forming reactions, and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies. The incorporation of the fluorinated methoxyphenyl group introduces electronic and steric effects that can be exploited in designing bioactive molecules.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for developing new therapies targeting various diseases, including cancer and neurodegenerative disorders. The hydroxyl group on the azetidine ring can act as a site for further functionalization, allowing chemists to modify the molecule's properties to enhance bioavailability or selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes implicated in disease progression.

In addition to its pharmacological applications, tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate has shown potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry and crystal engineering. Scientists have investigated its self-assembling properties, which could lead to the development of novel materials with applications in electronics or catalysis.

The CAS number 1548553-38-3 uniquely identifies this compound within chemical databases, facilitating its identification and retrieval for research purposes. This ensures that researchers worldwide can access accurate information about its properties, synthesis, and applications. The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level, providing insights into its reactivity and stability.

In conclusion, tert-butyl 3-(2-fluoro-3-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate represents a fascinating example of how modern organic chemistry can yield compounds with diverse applications. From drug discovery to materials science, this compound continues to be a subject of intense research interest. As new methodologies emerge and our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in advancing both scientific knowledge and practical applications.